Cas no 1251279-07-8 (N-(4-Bromothiophen-2-yl)methyl-N-methyloxan-4-amine)

• Product Name: N-(4-Bromothiophen-2-yl)methyl-N-methyloxan-4-amine
• CAS No: 1251279-07-8
• MF: C₁₁H₁₆BrNOS
• MW: 290.219841003418
• CID: 5049689
• Update Time: 2025-06-12

N-(4-Bromothiophen-2-yl)methyl-N-methyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-bromothiophen-2-yl)methyl]-N-methyloxan-4-amine
• N-(4-Bromothiophen-2-yl)methyl-N-methyloxan-4-amine

• Inchi： 1S/C11H16BrNOS/c1-13(10-2-4-14-5-3-10)7-11-6-9(12)8-15-11/h6,8,10H,2-5,7H2,1H3
• InChI Key： DFYWLFHFYLBHMH-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CN(C)C1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: 2.6
• Topological Polar Surface Area: 40.7

Additional information on N-(4-Bromothiophen-2-yl)methyl-N-methyloxan-4-amine

Comprehensive Overview of N-(4-Bromothiophen-2-yl)methyl-N-methyloxan-4-amine (CAS No. 1251279-07-8)

N-(4-Bromothiophen-2-yl)methyl-N-methyloxan-4-amine (CAS No. 1251279-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique bromothiophene and oxan-4-amine moieties, is widely explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS No. 1251279-07-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its bromothiophene component is a key feature, often leveraged in the development of heterocyclic compounds with applications in organic electronics and medicinal chemistry. Recent studies highlight its role in designing small-molecule inhibitors and ligands for therapeutic targets, aligning with the growing demand for precision medicine.

In the context of current trends, N-(4-Bromothiophen-2-yl)methyl-N-methyloxan-4-amine is frequently discussed in forums focusing on AI-driven drug discovery and sustainable chemistry. Questions like *"How does bromothiophene enhance drug potency?"* or *"What are the synthetic routes for CAS 1251279-07-8?"* dominate search queries, reflecting user interest in its structure-activity relationships and scalable production. Optimizing these aspects is crucial for reducing R&D costs and accelerating time-to-market for novel therapies.

From a technical standpoint, the compound's oxan-4-amine segment contributes to its stability and solubility, making it a candidate for formulation development. Its compatibility with cross-coupling reactions further expands its utility in creating functionalized polymers and catalysts. These attributes are particularly relevant in industries prioritizing green chemistry and waste reduction, as highlighted in recent publications.

In summary, N-(4-Bromothiophen-2-yl)methyl-N-methyloxan-4-amine (CAS No. 1251279-07-8) represents a multifaceted tool for modern research. Its integration into high-throughput screening and materials innovation underscores its value in addressing contemporary scientific challenges. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in interdisciplinary studies.